![molecular formula C9H9BrN2O B13051824 3-Bromo-7-methoxy-2-methylimidazo[1,2-A]pyridine](/img/structure/B13051824.png)
3-Bromo-7-methoxy-2-methylimidazo[1,2-A]pyridine
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Overview
Description
3-Bromo-7-methoxy-2-methylimidazo[1,2-A]pyridine is a heterocyclic compound belonging to the imidazo[1,2-A]pyridine family. These compounds are known for their diverse biological activities and are widely used in medicinal chemistry and pharmaceutical research .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Bromo-7-methoxy-2-methylimidazo[1,2-A]pyridine typically involves the halogenation of 2-methylimidazo[1,2-A]pyridine. The process begins with the reaction of 2-methylimidazo[1,2-A]pyridine with bromine in chloroform, leading to the formation of 3-bromo-2-methylimidazo[1,2-A]pyridine . This intermediate is then further reacted with sodium methoxide to produce the final compound .
Industrial Production Methods
the general approach involves large-scale halogenation reactions under controlled conditions to ensure high yield and purity .
Chemical Reactions Analysis
Types of Reactions
3-Bromo-7-methoxy-2-methylimidazo[1,2-A]pyridine undergoes various chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted with other functional groups using appropriate reagents.
Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, altering its chemical structure and properties.
Common Reagents and Conditions
Substitution: Reagents such as sodium methoxide are commonly used for substitution reactions.
Oxidation: Oxidizing agents like hydrogen peroxide can be used under controlled conditions.
Reduction: Reducing agents such as sodium borohydride are employed for reduction reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various derivatives with different functional groups .
Scientific Research Applications
3-Bromo-7-methoxy-2-methylimidazo[1,2-A]pyridine has several scientific research applications:
Medicinal Chemistry: It is used in the development of pharmaceutical compounds with potential antimicrobial, antiviral, and anticancer properties.
Biological Research: The compound is studied for its interactions with biological molecules and its effects on cellular processes.
Industrial Applications: It is used in the synthesis of dyes, pesticides, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 3-Bromo-7-methoxy-2-methylimidazo[1,2-A]pyridine involves its interaction with specific molecular targets in biological systems. The compound can bind to enzymes and receptors, modulating their activity and affecting various biochemical pathways . The exact molecular targets and pathways depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
3-Bromo-2-methylimidazo[1,2-A]pyridine: Similar in structure but lacks the methoxy group at the 7th position.
7-Methoxy-2-methylimidazo[1,2-A]pyridine: Similar but lacks the bromine atom at the 3rd position.
Uniqueness
3-Bromo-7-methoxy-2-methylimidazo[1,2-A]pyridine is unique due to the presence of both the bromine and methoxy groups, which confer distinct chemical and biological properties. These functional groups enhance its reactivity and potential for various applications in medicinal and industrial chemistry .
Properties
Molecular Formula |
C9H9BrN2O |
---|---|
Molecular Weight |
241.08 g/mol |
IUPAC Name |
3-bromo-7-methoxy-2-methylimidazo[1,2-a]pyridine |
InChI |
InChI=1S/C9H9BrN2O/c1-6-9(10)12-4-3-7(13-2)5-8(12)11-6/h3-5H,1-2H3 |
InChI Key |
BJBWABGDTSUMRE-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(N2C=CC(=CC2=N1)OC)Br |
Origin of Product |
United States |
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